Cas no 1806517-96-3 (3-Bromo-1-(2,3-dibromophenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2,3-dibromophenyl)propan-2-one
• CAS No: 1806517-96-3
• MF: C₉H₇Br₃O
• MW: 370.863280534744
• CID: 4974607
• Update Time: 2025-05-25

3-Bromo-1-(2,3-dibromophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2,3-dibromophenyl)propan-2-one

• Inchi： 1S/C9H7Br3O/c10-5-7(13)4-6-2-1-3-8(11)9(6)12/h1-3H,4-5H2
• InChI Key： CZNCOKFTFUZNAI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(CBr)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2,3-dibromophenyl)propan-2-one

3-Bromo-1-(2,3-Dibromophenyl)Propan-2-One: A Comprehensive Overview

3-Bromo-1-(2,3-Dibromophenyl)Propan-2-One, also known by its CAS number CAS No. 1806517-96-3, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a dibromophenyl ring. The presence of multiple bromine atoms makes it particularly interesting for researchers exploring halogenated compounds and their properties.

The molecular structure of 3-Bromo-1-(2,3-Dibromophenyl)Propan-2-One consists of a central ketone group (propanone) connected to a brominated phenyl ring. The bromine atoms are strategically positioned at the 2 and 3 positions of the phenyl ring, while another bromine atom is attached to the third carbon of the propanone chain. This arrangement not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity and potential applications.

Recent studies have highlighted the importance of halogenated aromatic compounds like 3-Bromo-1-(2,3-Dibromophenyl)Propan-2-One in drug discovery and materials synthesis. For instance, researchers have explored the use of this compound as a building block for synthesizing bioactive molecules with potential therapeutic applications. The bromine atoms in the molecule serve as reactive sites for various substitution reactions, making it a versatile precursor for creating complex organic structures.

In terms of physical properties, CAS No. 1806517-96-3 exhibits a high melting point due to the strong intermolecular forces arising from the aromatic ring and the ketone group. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for use in organic synthesis reactions. Additionally, the compound's stability under thermal conditions has been studied extensively, with findings indicating that it can withstand moderate heating without significant decomposition.

The synthesis of 3-Bromo-1-(2,3-Dibromophenyl)Propan-2-One typically involves multi-step processes that include bromination reactions and ketone formation. One common approach involves the bromination of acetophenone derivatives followed by further substitution reactions to introduce additional bromine atoms at specific positions on the phenyl ring. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound meets industrial and academic standards.

Applications of CAS No. 1806517-96-3 span across various industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting specific diseases such as cancer and inflammation. Its role in drug design is particularly notable due to its ability to modulate enzyme activity through halogen bonding interactions. In materials science, this compound has been investigated for its potential use in creating advanced polymers and coatings with enhanced thermal stability and mechanical properties.

The environmental impact of 3-Bromo-1-(2,3-Dibromophenyl)Propan-2-One has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings suggest that while the compound is not inherently hazardous under normal handling conditions, proper disposal procedures must be followed to minimize environmental risks.

In conclusion, CAS No. 1806517-96-3, or 3-Bromo-1-(2,3-Dibromophenyl)Propan-2-One, stands out as a valuable compound in modern chemistry due to its unique structure and diverse applications. Its role as an intermediate in drug discovery and materials synthesis underscores its importance in advancing scientific research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to remain a focal point in both academic and industrial settings.